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Compound of Interest

3-(3-Methylphenoxy)propanoic
Compound Name: d
aci

Cat. No.: B1332457

An In-depth Technical Guide to 3-(3-
Methylphenoxy)propanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(3-Methylphenoxy)propanoic acid, also known as 3-(m-tolyloxy)propionic acid, is an
organic compound belonging to the class of aryloxyalkanoic acids. This guide provides a
comprehensive overview of its chemical identity, physicochemical properties, a representative
synthesis protocol, and potential applications in research and drug development, based on the
activities of structurally related compounds.

Chemical Identity and Molecular Structure

The fundamental identification and structural details of 3-(3-Methylphenoxy)propanoic acid
are crucial for any scientific endeavor.

CAS Number: 25173-36-8[1]
Molecular Formula: C10H1203[1][2]

IUPAC Name: 3-(3-methylphenoxy)propanoic acid[1]
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The molecular structure consists of a propanoic acid moiety linked to a m-cresol group through
an ether linkage.

Propanoic Acid Moiety
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Caption: Molecular structure of 3-(3-Methylphenoxy)propanoic acid.
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Physicochemical Properties

A summary of the key physicochemical properties is presented in the table below for easy
reference and comparison.

Property Value Source
Molecular Weight 180.2 g/mol [2]
logP 1.894 [2]
Hydrogen Bond Acceptors 4 [2]
Hydrogen Bond Donors 1 [2]
Polar Surface Area 36.04 A2 [2]
Stereo Achiral [2]
InChi Key CMDDTCGPFWGGTB- 2]
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Experimental Protocols: Synthesis

While a specific, detailed experimental protocol for the synthesis of 3-(3-
Methylphenoxy)propanoic acid is not extensively documented in readily available literature, a
representative procedure can be outlined based on the well-established Williamson ether
synthesis, which is commonly used for preparing similar aryloxyalkanoic acids.[3][4][5]

General Synthesis Workflow: Williamson Ether
Synthesis

The synthesis involves the reaction of m-cresol with a 3-halopropanoic acid (e.g., 3-
chloropropanoic acid) in the presence of a strong base.
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Start Materials:
- m-Cresol
- 3-Halopropanoic Acid
- Strong Base (e.g., NaOH)

.

Deprotonation of m-Cresol:
Formation of Sodium m-cresolate

:

Nucleophilic Substitution (SN2):
Sodium m-cresolate attacks the
3-halopropanoic acid

:

Acidification:
Protonation of the carboxylate salt

Work-up and Purification:
Extraction and recrystallization

Final Product:

3-(3-Methylphenoxy)propanoic acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-(3-Methylphenoxy)propanoic acid.

Representative Experimental Protocol

This protocol is adapted from the synthesis of structurally similar compounds and should be

optimized for the specific reactants.

Materials:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1332457?utm_src=pdf-body-img
https://www.benchchem.com/product/b1332457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o m-Cresol

¢ 3-Chloropropanoic acid

e Sodium hydroxide (NaOH)

e Hydrochloric acid (HCI)

 Diethyl ether

o Water

» Saturated sodium bicarbonate solution
Procedure:

» Deprotonation: In a suitable reaction vessel, dissolve m-cresol in an aqueous solution of
sodium hydroxide. Gentle warming may be applied to facilitate dissolution. This step
generates the sodium m-cresolate, a potent nucleophile.

» Nucleophilic Substitution: To the solution of sodium m-cresolate, add 3-chloropropanoic acid.
Heat the reaction mixture, for instance in a water bath at 90-100°C, for approximately one
hour to facilitate the S_N2 reaction.

o Cooling and Dilution: After the reaction period, cool the mixture to room temperature and
dilute with water.

 Acidification: Acidify the reaction mixture by the dropwise addition of concentrated
hydrochloric acid until the solution is acidic (test with litmus paper). This will precipitate the
crude 3-(3-Methylphenoxy)propanoic acid.

o Extraction: Transfer the acidic mixture to a separatory funnel and extract the product into
diethyl ether.

e Washing: Wash the ether layer sequentially with water and a saturated sodium bicarbonate
solution. The product, being a carboxylic acid, will be deprotonated by the bicarbonate and
move into the aqueous layer.
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« Isolation of Crude Product: Carefully collect the aqueous bicarbonate layer. Re-acidify this
layer with concentrated HCI to precipitate the crude product.

 Purification: Collect the crude product by vacuum filtration. Recrystallize the solid from a
minimal amount of hot water to obtain the purified 3-(3-Methylphenoxy)propanoic acid.

o Characterization: Dry the purified crystals and characterize them by determining their melting

point and using spectroscopic methods such as NMR, IR, and mass spectrometry.

Potential Applications in Drug Development

While specific biological activities for 3-(3-Methylphenoxy)propanoic acid are not extensively

reported, its structural class, aryl propionic acid derivatives, is of significant interest in medicinal

chemistry.

Many aryl propionic acid derivatives are known to possess a wide range of biological activities,
including:

» Anti-inflammatory and Analgesic Effects: This class of compounds includes well-known non-
steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen and naproxen. The mechanism of
action often involves the inhibition of cyclooxygenase (COX) enzymes.

o Anticancer Properties: Recent studies have explored derivatives of 3-aminopropanoic acid
as potential anticancer agents, showing activity against various cancer cell lines.

o Antimicrobial and Anticonvulsant Activities: Some aryl propionic acid derivatives have also
been investigated for their potential as antibacterial and anticonvulsant agents.

Given these precedents, 3-(3-Methylphenoxy)propanoic acid and its derivatives represent a

scaffold of interest for the development of novel therapeutic agents. Further research, including

biological screening and structure-activity relationship (SAR) studies, would be necessary to
elucidate its specific pharmacological profile.

Safety and Handling

Based on information for similar compounds, 3-(3-Methylphenoxy)propanoic acid should be
handled with care. It may cause skin and serious eye irritation, as well as respiratory irritation.
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Standard laboratory safety precautions, including the use of personal protective equipment
(gloves, safety glasses, and a lab coat), are recommended. All handling should be performed in
a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1332457?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/752313
https://pubchem.ncbi.nlm.nih.gov/compound/752313
https://www.chemdiv.com/catalog/screening-compounds/compound-5264-1198/
https://www.cs.gordon.edu/courses/organic/_williamson_old.html
http://ochemonline.pbworks.com/f/06_Williamson_Ether.pdf
https://www.chemicalbook.com/synthesis/2-2-methylphenoxy-propanoic-acid.htm
https://www.chemicalbook.com/synthesis/2-2-methylphenoxy-propanoic-acid.htm
https://www.benchchem.com/product/b1332457#3-3-methylphenoxy-propanoic-acid-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1332457#3-3-methylphenoxy-propanoic-acid-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1332457#3-3-methylphenoxy-propanoic-acid-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1332457#3-3-methylphenoxy-propanoic-acid-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1332457?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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